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Introduction
Dioctyl maleate (DOM) is an organic compound belonging to the diester class. It is a versatile

chemical intermediate with significant applications across various industries, including

polymers, coatings, adhesives, and cosmetics.[1][2][3] This technical guide provides an in-

depth overview of the chemical and physical properties of dioctyl maleate, its synthesis, and

its primary applications, with a focus on data relevant to research and development

professionals.

Chemical and Physical Properties
Dioctyl maleate is a clear, virtually colorless to pale yellow liquid with a characteristic mild,

ester-like odor.[4][5] It is classified as a fatty alcohol ester.[5] The properties of dioctyl maleate
can vary slightly depending on the specific isomer of the octyl group (e.g., n-octyl vs. 2-

ethylhexyl). This guide focuses on the commonly referenced properties.

Table 1: General Chemical Properties of Dioctyl Maleate
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Property Value References

Chemical Name Dioctyl maleate [6]

Synonyms
Di-n-octyl maleate, DOM,

Bis(2-ethylhexyl) maleate
[7]

CAS Number

2915-53-9 (for di-n-octyl

maleate), 142-16-5 (for bis(2-

ethylhexyl) maleate)

[7]

Molecular Formula C₂₀H₃₆O₄ [7][8]

Molecular Weight 340.50 g/mol [9]

EC Number 220-835-6

Table 2: Physical Properties of Dioctyl Maleate
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Property Value References

Appearance
Clear, colorless to pale yellow

liquid
[4][5]

Odor Slight, ester-like [10]

Boiling Point

156°C at 9 mbar; 164°C at 10

mbar; 220-240°C at 10 mmHg;

~417°C at 760 mmHg

[4][7][10]

Melting Point -60°C [7][10]

Density
0.94 g/cm³ at 20°C; 0.944

g/cm³
[7]

Flash Point
185°C; >175°C (Cleveland

open cup)
[7][10][11]

Ignition Temperature 260°C

Solubility

Insoluble in water; Soluble in

alcohol and many organic

solvents like methanol,

ethanol, acetone, diethyl ether.

[6][12]

Viscosity
8.29 mPa·s at 20°C; ~17 cps

at 25°C
[10][13]

Refractive Index ~1.45 at 20°C; 1.455 at 20°C [7][13]

Partition Coefficient (log Pow) 7.24 [10]

Synthesis of Dioctyl Maleate
The primary method for synthesizing dioctyl maleate is through the esterification of maleic

acid or its anhydride with an appropriate octanol (e.g., n-octanol or 2-ethylhexanol).[4] This

reaction is typically catalyzed by an acid.[4]

Experimental Protocol: Esterification of Maleic
Anhydride with Octanol
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This protocol describes a general procedure for the synthesis of dioctyl maleate.

Materials:

Maleic anhydride

Octanol (e.g., 2-ethylhexanol)

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid, or a solid acid catalyst like

Amberlyst-15)[4][14]

Inert solvent (optional, e.g., toluene to aid in water removal by azeotropic distillation)

Neutralizing agent (e.g., sodium carbonate solution)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: A reaction flask is equipped with a stirrer, a thermometer, a condenser, and

a Dean-Stark trap (if using an azeotropic solvent).

Charging Reactants: Maleic anhydride and a molar excess of octanol are charged into the

reaction flask. The acid catalyst is then added.

Esterification: The reaction mixture is heated with stirring. The reaction temperature is

maintained to facilitate the esterification and the removal of water, which is a byproduct of

the reaction. The progress of the reaction can be monitored by measuring the acid value of

the mixture.

Neutralization and Washing: Once the reaction is complete (indicated by a low and stable

acid value), the mixture is cooled. The excess acid catalyst is neutralized with a suitable

base, such as a sodium carbonate solution.[15] The organic layer is then washed with water

to remove any remaining salts and impurities.[15]

Drying and Purification: The organic layer is separated and dried over a drying agent like

anhydrous sodium sulfate.[15] The crude dioctyl maleate is then purified by vacuum

distillation to remove excess alcohol and other volatile impurities.[16]
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Characterization: The final product is characterized by techniques such as Gas

Chromatography (GC) to determine its purity and Infrared (IR) spectroscopy to confirm the

presence of the ester functional group.

Synthesis of Dioctyl Maleate
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A simplified workflow for the synthesis of Dioctyl Maleate.

Chemical Reactivity and Applications
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Dioctyl maleate's chemical reactivity is centered around its carbon-carbon double bond and

ester functional groups. It can undergo addition reactions, such as hydrogenation and Diels-

Alder reactions.[6] Under the influence of heat and in the presence of acids or bases, it can

isomerize to the corresponding fumarate.[6]

Its primary application is as a plasticizer and a co-monomer in polymerization reactions.[5]

Plasticizer: Dioctyl maleate is used to increase the flexibility and elasticity of polymers,

particularly PVC.[5] It is considered a phthalate-free alternative to traditional plasticizers like

DOP (dioctyl phthalate).[17]

Co-monomer: It is copolymerized with monomers such as vinyl acetate, vinyl chloride, and

acrylates to produce a variety of materials. These copolymers are used in the manufacturing

of:

Adhesives and Sealants: Enhancing flexibility and adhesion.[1][4]

Paints and Coatings: Improving film formation and durability.[1][4]

Textile Coatings: Imparting desired physical properties.[4]

Surfactants: Acting as an intermediate in their production.[4]

Organic Synthesis: It serves as an intermediate in the synthesis of succinic acid derivatives.

[5][6]

Cosmetics: It functions as an emollient and skin-conditioning agent in various cosmetic

products.[2]
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Applications of Dioctyl Maleate
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A diagram illustrating the various applications of Dioctyl Maleate.

Safety and Handling
Dioctyl maleate is considered to have low acute toxicity.[4] However, it may cause mild skin

and eye irritation.[4][10] Prolonged or repeated exposure may cause damage to organs.[10] It

is important to handle dioctyl maleate in a well-ventilated area and to use appropriate

personal protective equipment (PPE), including gloves and safety goggles.[10] Store in a cool,

dry place away from sources of ignition and strong oxidizing agents.[10][11] For detailed safety

information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.[10]

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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